Cas no 1841111-56-5 ([(2s)-2-Aminobutyl](ethyl)amine)
[(2s)-2-Aminobutyl](ethyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1841111-56-5
- [(2s)-2-aminobutyl](ethyl)amine
- (2S)-1-N-Ethylbutane-1,2-diamine
- EN300-6251293
- [(2s)-2-Aminobutyl](ethyl)amine
-
- Inchi: 1S/C6H16N2/c1-3-6(7)5-8-4-2/h6,8H,3-5,7H2,1-2H3/t6-/m0/s1
- InChI Key: LNSQCMZLXWAQBY-LURJTMIESA-N
- SMILES: N(CC)C[C@H](CC)N
Computed Properties
- Exact Mass: 116.131348519g/mol
- Monoisotopic Mass: 116.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 45.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 38Ų
[(2s)-2-Aminobutyl](ethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6251293-0.05g |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95.0% | 0.05g |
$245.0 | 2025-03-15 | |
| Enamine | EN300-6251293-0.1g |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95.0% | 0.1g |
$366.0 | 2025-03-15 | |
| Enamine | EN300-6251293-0.25g |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95.0% | 0.25g |
$524.0 | 2025-03-15 | |
| Enamine | EN300-6251293-0.5g |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95.0% | 0.5g |
$824.0 | 2025-03-15 | |
| Enamine | EN300-6251293-1.0g |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95.0% | 1.0g |
$1057.0 | 2025-03-15 | |
| Enamine | EN300-6251293-2.5g |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95.0% | 2.5g |
$2071.0 | 2025-03-15 | |
| Enamine | EN300-6251293-5.0g |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95.0% | 5.0g |
$3065.0 | 2025-03-15 | |
| Enamine | EN300-6251293-10.0g |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95.0% | 10.0g |
$4545.0 | 2025-03-15 | |
| 1PlusChem | 1P028M6K-50mg |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95% | 50mg |
$354.00 | 2024-06-18 | |
| 1PlusChem | 1P028M6K-100mg |
[(2S)-2-aminobutyl](ethyl)amine |
1841111-56-5 | 95% | 100mg |
$515.00 | 2024-06-18 |
[(2s)-2-Aminobutyl](ethyl)amine Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on [(2s)-2-Aminobutyl](ethyl)amine
Introduction to [(2S)-2-Aminobutyl](ethyl)amine and Its Significance in Modern Chemical Research
Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and various industrial applications. Among these, [(2S)-2-Aminobutyl](ethyl)amine (CAS No. 1841111-56-5) stands out due to its unique structural properties and potential applications. This compound, characterized by its specific stereochemistry and chemical composition, has garnered significant attention in recent years for its role in the development of novel therapeutic agents and biochemical research.
The CAS No. 1841111-56-5 identifier is a crucial element in chemical classification and ensures precise identification within the scientific community. This compound belongs to the class of amino alcohols, which are known for their versatility in drug design and synthesis. The presence of the (2S) configuration at the chiral center introduces a level of specificity that is highly valued in medicinal chemistry.
Recent studies have highlighted the importance of enantiomerically pure compounds in pharmaceutical development. The stereochemistry of [(2S)-2-Aminobutyl](ethyl)amine influences its biological activity, making it a promising candidate for further investigation. Researchers have been exploring its potential as a chiral building block in the synthesis of more complex molecules, particularly in the realm of protease inhibitors and other enzyme-targeted therapies.
In the context of drug discovery, the compound's amine functionalities make it a valuable intermediate for constructing pharmacophores. These functionalities can be further modified to enhance binding affinity and selectivity towards specific biological targets. The ethyl group attached to the amine chain provides additional flexibility, allowing for diverse structural modifications without compromising the core stereochemical integrity.
One of the most exciting applications of [(2S)-2-Aminobutyl](ethyl)amine is in the field of immunomodulation. Emerging research suggests that this compound may exhibit immunoregulatory properties, making it a potential candidate for treating autoimmune diseases and enhancing vaccine efficacy. The ability to modulate immune responses is critical in developing new therapeutic strategies, and this compound's unique chemical profile offers a promising avenue for exploration.
The synthesis of [(2S)-2-Aminobutyl](ethyl)amine involves sophisticated organic chemistry techniques, including stereoselective reactions and protective group strategies. The challenge lies in maintaining high enantiomeric purity throughout the synthetic pathway, which is essential for its intended applications. Advances in catalytic methods and asymmetric synthesis have made it increasingly feasible to produce such complex molecules with high fidelity.
Industrial-scale production of this compound requires careful optimization to ensure cost-effectiveness and scalability. Process chemists are focusing on developing greener synthetic routes that minimize waste and energy consumption. Such efforts align with broader trends in sustainable chemistry, where environmental impact is increasingly considered alongside traditional performance metrics.
The pharmacological potential of [(2S)-2-Aminobutyl](ethyl)amine extends beyond immunomodulation. Preliminary studies indicate that it may also have neuroprotective effects, particularly in models of neurodegenerative diseases. The compound's ability to cross the blood-brain barrier remains an area of active investigation, as this property is crucial for central nervous system therapies.
In conclusion, [(2S)-2-Aminobutyl](ethyl)amine (CAS No. 1841111-56-5) represents a significant advancement in chemical research with far-reaching implications for drug development and biochemical studies. Its unique stereochemistry, versatile functional groups, and potential biological activities make it a compound of great interest. As research continues to uncover new applications and synthetic methodologies, this molecule is poised to play a crucial role in shaping the future of pharmaceutical science.
1841111-56-5 ([(2s)-2-Aminobutyl](ethyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)